Cas no 1697305-07-9 (5-amino-6-methoxypyridine-3-carbonitrile)

• Product Name: 5-amino-6-methoxypyridine-3-carbonitrile
• CAS No: 1697305-07-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4803457
• PubChem ID: 102604852
• Update Time: 2025-10-21

5-amino-6-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-methoxynicotinonitrile
• 5-amino-6-methoxypyridine-3-carbonitrile

• Inchi： 1S/C7H7N3O/c1-11-7-6(9)2-5(3-8)4-10-7/h2,4H,9H2,1H3
• InChI Key： GDPXVQMXTBARCN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.2
• Topological Polar Surface Area: 71.9

Additional information on 5-amino-6-methoxypyridine-3-carbonitrile

Introduction to 5-amino-6-methoxypyridine-3-carbonitrile (CAS No. 1697305-07-9) and Its Emerging Applications in Chemical Biology

5-amino-6-methoxypyridine-3-carbonitrile (CAS No. 1697305-07-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This pyridine derivative, characterized by an amino group at the 5-position, a methoxy group at the 6-position, and a nitrile group at the 3-position, serves as a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. The unique combination of functional groups in this molecule enables it to interact with biological targets in diverse ways, making it a promising candidate for further exploration.

The compound’s structural features make it particularly interesting for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity. The presence of the amino group allows for hydrogen bonding interactions, while the methoxy group can participate in dipole-dipole interactions and hydrophobic effects. The nitrile group, on the other hand, introduces a polar moiety that can engage in hydrogen bonding and disrupt hydrophobic pockets in target proteins. These characteristics collectively contribute to the compound’s potential as a building block for drug discovery efforts.

In recent years, 5-amino-6-methoxypyridine-3-carbonitrile has been studied extensively for its role in developing inhibitors targeting various biological pathways. One notable area of research involves its application in anticancer therapy. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. For instance, modifications to the pyridine core have led to the identification of compounds that selectively inhibit tyrosine kinases, which are often overexpressed in cancer cells. This selective inhibition is crucial for minimizing side effects and improving therapeutic outcomes.

Additionally, 5-amino-6-methoxypyridine-3-carbonitrile has shown promise in the development of antimicrobial agents. The structural motifs present in this compound can interfere with bacterial cell wall synthesis and metabolic pathways, leading to reduced pathogenicity. Recent research has highlighted its efficacy against multidrug-resistant strains of bacteria, which pose a significant challenge to global health. The ability of this compound to disrupt essential bacterial processes underscores its potential as a lead molecule for novel antibiotics.

The compound’s utility extends beyond oncology and antimicrobial applications. It has also been explored as a precursor in the synthesis of more complex molecules with neurological effects. For example, derivatives of 5-amino-6-methoxypyridine-3-carbonitrile have been investigated for their potential as acetylcholinesterase inhibitors, which are relevant in the treatment of neurodegenerative diseases such as Alzheimer’s disease. The ability of these derivatives to modulate cholinergic systems highlights their therapeutic significance.

From a synthetic chemistry perspective, 5-amino-6-methoxypyridine-3-carbonitrile serves as an excellent starting material for constructing more elaborate heterocyclic systems. Its reactivity allows for facile functionalization at multiple positions, enabling chemists to tailor the molecule’s properties for specific applications. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly useful in generating diverse analogs of this compound. These methods facilitate the introduction of aryl or heteroaryl groups at strategic positions within the pyridine core, enhancing binding interactions with biological targets.

The growing interest in 5-amino-6-methoxypyridine-3-carbonitrile has spurred advancements in computational chemistry approaches to accelerate drug discovery efforts. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures based on this scaffold. Virtual screening algorithms have further enabled high-throughput identification of promising derivatives, reducing the time and cost associated with experimental synthesis and testing.

In conclusion,5-amino-6-methoxypyridine-3-carbonitrile (CAS No. 1697305-07-9) represents a structurally intriguing compound with broad applications in chemical biology and drug development. Its unique functional groups provide a versatile platform for designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new synthetic strategies and biological activities associated with this scaffold, it is likely that 5-amino-6-methoxypyridine-3-carbonitrile will remain a cornerstone of innovation in medicinal chemistry.